3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one

• Molecular Formula: C19H20N2O2S2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20N2O2S2/c1-13(2)12-21-18(22)17(11-16-5-4-10-24-16)25-19(21)20-14-6-8-15(23-3)9-7-14/h4-11,13H,12H2,1-3H3/b17-11-,20-19?
• InChI Key: NVTXFIZIPZQLGF-JWZKOSBISA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC=CS2)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CC(C)CN1C(=O)C(=CC2=CC=CS2)SC1=NC3=CC=C(C=C3)OC

Description

3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one, also known as PBIT, is a novel compound with potential applications in scientific research. This compound has gained attention due to its unique structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one exerts its anticancer and anti-inflammatory effects by modulating the activity of various signaling pathways. 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has also been shown to inhibit the activity of STAT3, a transcription factor that is involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has also been found to reduce oxidative stress and increase the activity of antioxidant enzymes. In addition, 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been found to be non-toxic and well-tolerated in animal studies. However, there are also limitations to the use of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one in lab experiments. Its mechanism of action is not fully understood, and its efficacy in humans has not yet been established.

Future Directions

There are several future directions for the research on 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one. Further studies are needed to elucidate the mechanism of action of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one and to determine its efficacy in humans. In addition, the potential applications of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases, should be explored. The development of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one analogs with improved efficacy and reduced toxicity is also an area of future research.
Conclusion
In conclusion, 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one is a novel compound with potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has several advantages for use in lab experiments, but there are also limitations to its use. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one.

Synthesis Methods

The synthesis of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one involves the reaction of 2-thienylmethylene-2,3-dihydro-1H-imidazole-4,5-dione with isobutylamine and 4-methoxybenzaldehyde in the presence of acetic acid. The resulting compound is then treated with thiosemicarbazide to obtain 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one. The synthesis of 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been shown to have potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. 3-Isobutyl-2-[(4-methoxyphenyl)imino]-5-(2-thienylmethylene)-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to reduce inflammation in animal models of inflammatory diseases.